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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the growth performance of various Casuarina
provenances, supported by data from several research studies. Casuarina, a genus of
nitrogen-fixing trees, is of significant interest for afforestation, fuelwood production, and
agroforestry. Understanding the growth variations among different provenances is crucial for
selecting optimal genetic material for specific environmental conditions and end-uses.

Comparative Growth Data of Casuarina
Provenances

The following tables summarize the quantitative data on the growth performance of different
Casuarina species and provenances from multiple international trials. These tables highlight
key growth indicators such as height, diameter at breast height (DBH), and volume, providing a

basis for comparative analysis.

Table 1: Growth Performance of Casuarina junghuhniana Provenances in Thailand[1][2]
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Provenance . Mean Height (m) at Mean DBH (cm) at
(Origin) Altitude (m) 56 months 56 months

No. 18 (Indonesia) Low Superior -

No. 19 (Indonesia) Low Superior -

No. 21 (Indonesia) Low Superior -

No. 23 (Indonesia) 1460 Least -

No. 27 (Indonesia) 1350 Least -

No. 3 (Indonesia) 1460 Least -

Overall Average - 8.95 7.24

Note: "Superior" and "Least" indicate the best and lowest performing groups, respectively, as
detailed in the study. Exact mean values for each of these provenances were not provided in
the abstract.

Table 2: Comparative Growth of Casuarina Species in Tanzania at 78 months[3][4]

Species Mean Height (m) Mean DBH (cm) Survival Rate (%)
C. junghuhniana Outperforming Outperforming >97

C. oligodon Outperforming Outperforming >97

C. cunninghamiana - - >97

C. equisetifolia - - 79

Note: This study highlighted the superior performance of C. junghuhniana and C. oligodon over
other species. Specific mean values for height and DBH were not available in the abstract.

Table 3: Growth Performance of Casuarina equisetifolia Provenances in India at 3 years[5]
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Provenance
(CSIRO Seedlot Mean Height (m) Mean DBH (cm) Volume Index (dZh)
No.)

Mixed Seedlot (India) 6.38 4.87

18298 (Thailand) - - Maximum

18267 (China) 5.27

18137 (Kenya) - 3.74

18136 (Kenya) - - Minimum

Grand Mean 5.70 4.28

Note: Volume index is a measure of the tree's volume, calculated from DBH (d) and height (h).
The study noted that 10 provenances had heights greater than the grand mean and 12 had
DBH values greater than the grand mean.

Experimental Protocols

The data presented in this guide are derived from provenance trials conducted under specific
experimental designs. A generalized methodology for these trials is outlined below.

Provenance Selection and Seed Collection: Seedlots are sourced from a wide geographical
range, encompassing the natural distribution of the species and areas where it has been
introduced.[1][6] Collections are typically made from a minimum of 25 parent trees within each
provenance to ensure a broad genetic base.[7]

Nursery Establishment: Seeds are germinated and raised in a nursery setting. Standard
nursery practices are followed to ensure uniform and healthy seedling production for field
planting.

Field Trial Establishment: The experimental design most commonly employed is the
Randomized Complete Block Design (RCBD).[7] This design helps to account for
environmental variability within the trial site. Trials are typically replicated across multiple
locations to assess genotype-environment interactions.[5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://openresearch-repository.anu.edu.au/items/6fc17cf1-c0f9-4f98-a2a3-4015f7026059
https://www.aciar.gov.au/sites/default/files/legacy/node/560/tr58-web.pdf
https://ifgtbenvis.in/build/publication/Casuarina.pdf
https://ifgtbenvis.in/build/publication/Casuarina.pdf
https://sdiopr.s3.ap-south-1.amazonaws.com/2023/Aug/11-Aug-23/2023_IJPSS_103911/Ms_IJPSS_103911.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Data Collection and Analysis: Growth traits such as survival, height, and diameter at breast
height (DBH) are measured at regular intervals.[3] Other morphological characteristics like
stem straightness, branching habits, and axis persistence may also be assessed.[1][8]
Statistical analysis, typically Analysis of Variance (ANOVA), is used to determine if there are
significant differences in growth performance among the provenances.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow of a Casuarina provenance trial, from the

initial stages of seed collection to the final analysis of growth data.
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Caption: Workflow of a Casuarina provenance trial.
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Conclusion

The presented data clearly indicate significant variation in growth performance among different
Casuarina provenances and species.[1][3][9] Provenances from lower altitudes generally
exhibit faster growth rates.[1][2] For instance, in trials conducted in Thailand, C. junghuhniana
provenances from low altitudes in Indonesia demonstrated superior height growth.[2] Similarly,
a study in Tanzania showed that C. junghuhniana and C. oligodon outperformed C.
cunninghamiana and C. equisetifolia in terms of growth.[3]

The selection of suitable provenances is a feasible and critical step for optimizing plantation
productivity.[1][10] The findings from these comparative trials provide valuable information for
researchers and foresters to select the most appropriate genetic material for specific planting
sites and objectives, thereby enhancing the potential for successful afforestation and
agroforestry programs. Further research, including molecular characterization, can complement
these field trials to better understand the genetic basis of these growth variations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244732#a-of-growth-performance-of-different-
casuarina-provenances]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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